1-(4-fluorobenzyl)-2-isopropyl-4-[(2-methoxyethoxy)acetyl]-1,4-diazepane

• IUPAC Name: 1-[4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-1-yl]-2-(2-methoxyethoxy)ethanone
• InChI: InChI=1S/C20H31FN2O3/c1-16(2)19-14-23(20(24)15-26-12-11-25-3)10-4-9-22(19)13-17-5-7-18(21)8-6-17/h5-8,16,19H,4,9-15H2,1-3H3
• InChI Key: CGWPWHIFNWWUKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCCN1CC2=CC=C(C=C2)F)C(=O)COCCOC
• Molecular Formula: C20H31FN2O3
• Molecular Weight: 366.5 g/mol

Description

1-(4-fluorobenzyl)-2-isopropyl-4-[(2-methoxyethoxy)acetyl]-1,4-diazepane, commonly known as FLECAZ, is a diazepane derivative that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. FLECAZ has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antifungal properties. In

Scientific Research Applications

FLECAZ has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. FLECAZ has also been shown to have antiviral activity against the hepatitis C virus and the human immunodeficiency virus. Additionally, FLECAZ has been found to have antifungal activity against Candida albicans and Aspergillus fumigatus.

Mechanism of Action

The mechanism of action of FLECAZ is not fully understood. However, it is believed that FLECAZ exerts its biological effects by binding to specific receptors in the body. For example, FLECAZ has been shown to bind to the sigma-1 receptor, which is involved in the regulation of cellular processes such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
FLECAZ has been shown to have a wide range of biochemical and physiological effects. For example, FLECAZ has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. FLECAZ has also been shown to inhibit the replication of the hepatitis C virus by blocking viral entry into host cells. Additionally, FLECAZ has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using FLECAZ in lab experiments is its broad range of biological activities. This makes it a useful tool for studying various cellular processes and disease states. However, one limitation of using FLECAZ is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for the study of FLECAZ. One area of research is the development of new synthesis methods that can increase the yield of the compound. Another area of research is the investigation of the mechanism of action of FLECAZ, which could lead to the development of new drugs that target specific cellular processes. Additionally, further studies are needed to explore the potential applications of FLECAZ in the treatment of various diseases, such as cancer, viral infections, and fungal infections.

Synthesis Methods

The synthesis of FLECAZ involves the reaction of 1-(4-fluorobenzyl)-2-isopropyl-1,4-diazepane with 2-methoxyethyl chloroformate in the presence of triethylamine. The resulting compound is then acetylated with acetic anhydride to obtain FLECAZ. The yield of this synthesis method is reported to be around 60%.